Cas no 2260931-38-0 ((3-Tert-butylpyrrolidin-3-yl)methanol)

• Product Name: (3-Tert-butylpyrrolidin-3-yl)methanol
• CAS No: 2260931-38-0
• MF: C₉H₁₉NO
• MW: 157.253262758255
• CID: 6035913
• PubChem ID: 137943155
• Update Time: 2025-05-19

(3-Tert-butylpyrrolidin-3-yl)methanol Chemical and Physical Properties

Names and Identifiers

• EN300-6732798
• (3-tert-butylpyrrolidin-3-yl)methanol
• 2260931-38-0
• (3-Tert-butylpyrrolidin-3-yl)methanol

• Inchi： 1S/C9H19NO/c1-8(2,3)9(7-11)4-5-10-6-9/h10-11H,4-7H2,1-3H3
• InChI Key： IERFMUMWJFAQMJ-UHFFFAOYSA-N
• SMILES： OCC1(CNCC1)C(C)(C)C

Computed Properties

• Exact Mass: 157.146664230g/mol
• Monoisotopic Mass: 157.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 32.3Ų

Additional information on (3-Tert-butylpyrrolidin-3-yl)methanol

Comprehensive Overview of (3-Tert-butylpyrrolidin-3-yl)methanol (CAS No. 2260931-38-0): Properties, Applications, and Industry Insights

The compound (3-Tert-butylpyrrolidin-3-yl)methanol (CAS No. 2260931-38-0) is a specialized organic molecule featuring a pyrrolidine core substituted with a tert-butyl group and a hydroxymethyl functionality. This unique structure endows it with distinct chemical properties, making it valuable in pharmaceutical research, agrochemical development, and material science. The tert-butyl moiety enhances steric hindrance, while the hydroxymethyl group offers reactivity for further derivatization, aligning with modern demands for modular synthetic building blocks.

In recent years, the search for pyrrolidine derivatives has surged due to their prevalence in bioactive molecules. Researchers frequently inquire about "synthesis of (3-Tert-butylpyrrolidin-3-yl)methanol" or "applications of CAS 2260931-38-0," reflecting its relevance in drug discovery. The compound’s potential as a chiral intermediate is particularly notable, addressing the growing need for enantioselective synthesis in APIs (Active Pharmaceutical Ingredients). Its stability under physiological conditions also makes it a candidate for prodrug design, a trending topic in medicinal chemistry.

From an industrial perspective, 2260931-38-0 is often discussed alongside high-value fine chemicals and custom synthesis services. Companies seeking tailor-made pyrrolidine scaffolds prioritize this compound for its versatility in constructing complex architectures. Environmental considerations are also pivotal; queries like "green synthesis of (3-Tert-butylpyrrolidin-3-yl)methanol" highlight the shift toward sustainable methodologies, such as catalytic hydrogenation or biocatalysis.

Analytical characterization of CAS 2260931-38-0 typically involves NMR spectroscopy, HPLC purity analysis, and mass spectrometry. These techniques ensure compliance with stringent regulatory standards, especially in pharmaceuticals. The compound’s logP and solubility profiles are frequently analyzed to predict bioavailability, a critical factor in preclinical development. Such data-driven approaches resonate with the AI-aided drug discovery trend, where predictive modeling accelerates R&D cycles.

Beyond pharmaceuticals, (3-Tert-butylpyrrolidin-3-yl)methanol finds niche applications in advanced material science. Its rigid pyrrolidine ring can serve as a linker in polymers or coatings, enhancing thermal stability. This aligns with searches for "pyrrolidine-based materials" or "high-performance additives," underscoring cross-disciplinary utility. As industries embrace bio-based chemicals, derivatives of this compound may contribute to greener alternatives for conventional petrochemicals.

In summary, 2260931-38-0 exemplifies the convergence of innovation and practicality. Its multifaceted roles—from drug intermediates to functional materials—reflect evolving scientific priorities. By addressing common search queries and integrating sustainability themes, this overview bridges technical depth with contemporary relevance, catering to both academic and industrial audiences.